Cas no 2171992-58-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid
- 2171992-58-6
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid
- EN300-1516386
-
- Inchi: 1S/C27H32N2O5/c1-17(11-12-25(30)29-14-13-19(26(31)32)15-18(29)2)28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: ONIVLKBWEXZFPM-UHFFFAOYSA-N
- SMILES: O=C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516386-0.05g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-0.1g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-0.25g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-0.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-2.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-5.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-10.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516386-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516386-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-4-carboxylic acid |
2171992-58-6 | 100mg |
$2963.0 | 2023-09-27 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid
Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171992-58-6)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171992-58-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected 2-methylpiperidine-4-carboxylic acid derivative, plays a pivotal role in modern drug discovery and bioconjugation strategies. Its unique structural features, combining a fluorenylmethyloxycarbonyl (Fmoc) group with a 2-methylpiperidine-4-carboxylic acid backbone, make it a versatile building block for peptide synthesis and medicinal chemistry applications.
The growing demand for Fmoc-protected amino acid derivatives in solid-phase peptide synthesis (SPPS) has positioned this compound as a valuable reagent. Researchers are particularly interested in its potential for creating peptide-based therapeutics, which have gained attention in recent years due to their high specificity and reduced side effects compared to traditional small molecule drugs. The CAS No. 2171992-58-6 compound offers several advantages in this context, including improved solubility characteristics and enhanced stability during coupling reactions.
From a structural perspective, the presence of both the Fmoc protecting group and the 2-methylpiperidine moiety in this molecule provides unique opportunities for drug design. The Fmoc group is widely recognized for its orthogonal protection strategy in peptide synthesis, while the methylpiperidine component contributes to the molecule's three-dimensional structure and potential biological activity. This combination has led to increased research into its applications for developing GPCR-targeted drugs and central nervous system (CNS) active compounds.
Recent advancements in automated peptide synthesis technologies have further highlighted the importance of high-quality building blocks like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid. The compound's compatibility with modern continuous flow chemistry systems and its performance in microwave-assisted peptide synthesis have been subjects of recent investigations. These developments align with the pharmaceutical industry's push toward more efficient and sustainable manufacturing processes.
Quality control aspects of CAS No. 2171992-58-6 are particularly important given its application in pharmaceutical development. Analytical methods such as HPLC purity testing, mass spectrometry characterization, and chiral purity assessment are routinely employed to ensure the compound meets the stringent requirements for peptide synthesis. The growing emphasis on quality by design (QbD) principles in pharmaceutical manufacturing has further increased the scrutiny on such building block compounds.
The stability profile of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid under various storage conditions has been another area of research focus. Proper handling and storage of this Fmoc-protected amino acid derivative are crucial for maintaining its reactivity and preventing degradation. Recent studies have investigated optimal storage conditions, with particular attention to moisture sensitivity and temperature effects.
In the context of green chemistry initiatives, researchers have explored more sustainable approaches to synthesizing and utilizing CAS No. 2171992-58-6. This includes investigations into biocatalytic methods for producing similar protected amino acid derivatives and the development of recyclable protecting groups. These efforts reflect the broader pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency.
The commercial availability and scalability of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid have improved significantly in recent years, responding to the growing demand from both academic and industrial researchers. Suppliers now offer various grades of this compound, from research quantities to bulk pharmaceutical quantities, supporting its use across different stages of drug development.
Looking forward, the applications of Fmoc-protected 2-methylpiperidine-4-carboxylic acid derivatives are expected to expand further. Emerging research areas such as peptide-drug conjugates, targeted drug delivery systems, and multifunctional biomaterials are likely to drive continued interest in this compound class. The unique structural features of CAS No. 2171992-58-6 position it well to contribute to these innovative therapeutic approaches.
For researchers working with this compound, understanding its structure-activity relationships and synthetic applications remains crucial. The compound's versatility in peptide backbone modification and its potential to influence conformational properties of synthetic peptides make it a valuable tool in modern medicinal chemistry. As peptide therapeutics continue to gain prominence in treating various diseases, the importance of specialized building blocks like this will only increase.
2171992-58-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)